Cas no 60686-79-5 (R-2-Bromo -2-phenylacetic acid)
60686-79-5 structure
Product Name:R-2-Bromo -2-phenylacetic acid
CAS No:60686-79-5
MF:C8H7BrO2
MW:215.043981790543
CID:496212
PubChem ID:42558954
Update Time:2025-04-19
R-2-Bromo -2-phenylacetic acid Chemical and Physical Properties
Names and Identifiers
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- R-2-Bromo -2-phenylacetic acid
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- Inchi: 1S/C8H7BrO2/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7H,(H,10,11)/t7-/m1/s1
- InChI Key: WAKFRZBXTKUFIW-SSDOTTSWSA-N
- SMILES: Br[C@@H](C(=O)O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 213.96294g/mol
- Monoisotopic Mass: 213.96294g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 37.3Ų
R-2-Bromo -2-phenylacetic acid Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Jason Wan Lab Chip, 2020,20, 4528-4538
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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